N-(Cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H11N3O2/c1-9-11(13(17)15-8-7-14)12(18-16-9)10-5-3-2-4-6-10/h2-6H,8H2,1H3,(H,15,17)
• InChI Key: ZAPLBJBWLUMQDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C(=O)NCC#N)C2=CC=CC=C2
• Molecular Formula: C13H11N3O2
• Molecular Weight: 241.24 g/mol

Description

“N-(Cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide” is a complex organic compound. It contains several functional groups including a cyanomethyl group, a carboxamide group, a phenyl group, and an oxazole ring. The cyanomethyl group (N≡CCH2–) is a type of nitrile group. The carboxamide group (-CONH2) is a derivative of carboxylic acids where the -OH group has been replaced by an -NH2 group.

Molecular Structure Analysis

The molecular structure of a compound describes the arrangement of atoms and the chemical bonds that hold the atoms together. It can be influenced by the functional groups present in the molecule. The oxazole ring in the compound is a five-membered ring containing an oxygen atom and a nitrogen atom. The phenyl group is a six-membered carbon ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the cyanomethyl group might participate in nucleophilic addition reactions. The oxazole ring, being aromatic, might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure and functional groups. These properties might include solubility, melting point, boiling point, reactivity, and spectral properties. Without specific experimental data, it’s difficult to provide detailed properties for this compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. Without specific context (such as biological activity or reactivity with a particular reagent), it’s difficult to comment on the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Some general precautions should be taken while handling organic compounds, including avoiding inhalation, ingestion, or contact with skin and eyes.